Cas no 1707637-40-8 (ethyl 5-(2,6-difluorophenyl)-1,3,4-oxadiazole-2-carboxylate)

• Product Name: ethyl 5-(2,6-difluorophenyl)-1,3,4-oxadiazole-2-carboxylate
• CAS No: 1707637-40-8
• MF: C₁₁H₈F₂N₂O₃
• MW: 254.189629554749
• MDL: MFCD25342094
• CID: 4612151
• PubChem ID: 112619323
• Update Time: 2025-11-02

ethyl 5-(2,6-difluorophenyl)-1,3,4-oxadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2,6-difluorophenyl)-1,3,4-oxadiazole-2-carboxylate
• 1,3,4-Oxadiazole-2-carboxylic acid, 5-(2,6-difluorophenyl)-, ethyl ester

• MDL： MFCD25342094
• Inchi： 1S/C11H8F2N2O3/c1-2-17-11(16)10-15-14-9(18-10)8-6(12)4-3-5-7(8)13/h3-5H,2H2,1H3
• InChI Key： XCEWLRFVIJUVSY-UHFFFAOYSA-N
• SMILES： O1C(C2=C(F)C=CC=C2F)=NN=C1C(OCC)=O

Additional information on ethyl 5-(2,6-difluorophenyl)-1,3,4-oxadiazole-2-carboxylate

Ethyl 5-(2,6-Difluorophenyl)-1,3,4-Oxadiazole-2-Carboxylate (CAS No. 1707637-40-8): A Versatile Building Block in Medicinal Chemistry

Ethyl 5-(2,6-difluorophenyl)-1,3,4-oxadiazole-2-carboxylate (CAS No. 1707637-40-8) is an important heterocyclic compound that has garnered significant attention in pharmaceutical research and agrochemical development. This 1,3,4-oxadiazole derivative serves as a valuable scaffold for drug discovery due to its unique structural features and broad biological activity profile.

The compound belongs to the class of fluorinated heterocycles, which are increasingly important in modern medicinal chemistry. The presence of the 2,6-difluorophenyl moiety enhances the molecule's metabolic stability and binding affinity to biological targets, while the ethyl carboxylate group provides an excellent handle for further chemical modifications. Researchers are particularly interested in this oxadiazole carboxylate derivative as it combines two privileged structures in drug design: the 1,3,4-oxadiazole core and the difluorophenyl substituent.

Recent studies highlight the growing importance of fluorinated heterocyclic compounds in addressing current challenges in drug development. The ethyl 5-(2,6-difluorophenyl)-1,3,4-oxadiazole-2-carboxylate has shown promise as a key intermediate in the synthesis of potential therapeutic agents targeting various diseases. Its structural features make it particularly relevant for researchers working on kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds - all areas of intense focus in pharmaceutical R&D.

The compound's CAS number 1707637-40-8 serves as a unique identifier that helps researchers track its applications across different studies. In synthetic chemistry, this oxadiazole derivative is valued for its versatility as a building block. The ethyl ester group can be readily hydrolyzed to the corresponding acid or transformed into various amides, while the oxadiazole ring can participate in diverse chemical transformations.

From a drug design perspective, the 1,3,4-oxadiazole core is known to contribute to improved pharmacokinetic properties, including enhanced metabolic stability and favorable lipophilicity profiles. The incorporation of fluorine atoms at the 2 and 6 positions of the phenyl ring further optimizes these properties, making ethyl 5-(2,6-difluorophenyl)-1,3,4-oxadiazole-2-carboxylate particularly attractive for medicinal chemistry applications.

Recent patent literature reveals growing interest in this compound class, with several applications mentioning CAS 1707637-40-8 as a key intermediate. The pharmaceutical industry's focus on targeted therapies and personalized medicine has increased demand for specialized heterocyclic building blocks like this oxadiazole carboxylate derivative.

In agrochemical research, compounds containing the 1,3,4-oxadiazole scaffold have demonstrated interesting biological activities. While ethyl 5-(2,6-difluorophenyl)-1,3,4-oxadiazole-2-carboxylate itself may not be an active ingredient, its structural features make it a valuable precursor for developing new crop protection agents with improved environmental profiles.

The synthesis of ethyl 5-(2,6-difluorophenyl)-1,3,4-oxadiazole-2-carboxylate typically involves cyclization reactions of appropriate precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. Researchers are particularly interested in developing efficient routes to this fluorinated heterocycle that minimize waste and energy consumption.

Analytical characterization of CAS 1707637-40-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are critical for its applications in drug discovery. The difluorophenyl moiety gives characteristic signals in ¹⁹F NMR, providing a valuable analytical handle.

As the pharmaceutical industry continues to explore new chemical space for drug discovery, ethyl 5-(2,6-difluorophenyl)-1,3,4-oxadiazole-2-carboxylate represents an important tool for medicinal chemists. Its combination of a heterocyclic core with fluorine substitution addresses several current challenges in drug design, including the need for compounds with optimal physicochemical properties and target engagement characteristics.

The future outlook for this compound appears promising, with research trends indicating sustained interest in fluorinated heterocycles and 1,3,4-oxadiazole derivatives. As computational methods and AI-assisted drug design become more prevalent, the ability to rapidly access and modify scaffolds like ethyl 5-(2,6-difluorophenyl)-1,3,4-oxadiazole-2-carboxylate will likely grow in importance.

For researchers working in medicinal chemistry, CAS 1707637-40-8 offers multiple opportunities for structural diversification. The compound can serve as a starting point for library synthesis, enabling the exploration of structure-activity relationships around the oxadiazole-carboxylate pharmacophore. This approach aligns well with current strategies in hit-to-lead optimization.

In conclusion, ethyl 5-(2,6-difluorophenyl)-1,3,4-oxadiazole-2-carboxylate (CAS No. 1707637-40-8) represents a valuable addition to the toolkit of medicinal chemists and researchers in related fields. Its unique structural features, combined with the growing importance of fluorinated heterocycles in drug discovery, ensure its continued relevance in pharmaceutical research and development.